1'-benzyl-N-(2,2,2-trifluoroethyl)-1,4'-bipiperidine-3-carboxamide

• IUPAC Name: 1-(1-benzylpiperidin-4-yl)-N-(2,2,2-trifluoroethyl)piperidine-3-carboxamide
• InChI: InChI=1S/C20H28F3N3O/c21-20(22,23)15-24-19(27)17-7-4-10-26(14-17)18-8-11-25(12-9-18)13-16-5-2-1-3-6-16/h1-3,5-6,17-18H,4,7-15H2,(H,24,27)
• InChI Key: YOKSFLQAKCILKV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2CCN(CC2)CC3=CC=CC=C3)C(=O)NCC(F)(F)F
• Molecular Formula: C20H28F3N3O
• Molecular Weight: 383.5 g/mol

Description

1-Benzyl-N-(2,2,2-trifluoroethyl)-1,4'-bipiperidine-3-carboxamide, also known as BTCP, is a chemical compound that has been extensively studied for its potential use as a medication. This compound belongs to the class of piperidine derivatives and has been found to have a variety of effects on the human body. In

Mechanism of Action

The exact mechanism of action of 1'-benzyl-N-(2,2,2-trifluoroethyl)-1,4'-bipiperidine-3-carboxamide is not fully understood, but it is believed to involve the modulation of neurotransmitter systems in the brain. 1'-benzyl-N-(2,2,2-trifluoroethyl)-1,4'-bipiperidine-3-carboxamide has been found to bind to the dopamine transporter and the sigma-1 receptor, which leads to an increase in dopamine and serotonin levels in the brain. This increase in neurotransmitter levels may be responsible for the antidepressant and anxiolytic effects of 1'-benzyl-N-(2,2,2-trifluoroethyl)-1,4'-bipiperidine-3-carboxamide.
Biochemical and Physiological Effects
1'-benzyl-N-(2,2,2-trifluoroethyl)-1,4'-bipiperidine-3-carboxamide has been found to have a variety of biochemical and physiological effects on the human body. It has been found to increase the release of dopamine and serotonin in the brain, which may be responsible for its antidepressant and anxiolytic effects. 1'-benzyl-N-(2,2,2-trifluoroethyl)-1,4'-bipiperidine-3-carboxamide has also been found to have analgesic effects, which may be due to its interaction with the sigma-1 receptor. Additionally, 1'-benzyl-N-(2,2,2-trifluoroethyl)-1,4'-bipiperidine-3-carboxamide has been found to have an effect on the glutamate system, which may be responsible for its potential use in the treatment of cognitive disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 1'-benzyl-N-(2,2,2-trifluoroethyl)-1,4'-bipiperidine-3-carboxamide in lab experiments is its high affinity for the dopamine transporter and the sigma-1 receptor. This makes it a useful tool for studying the role of these neurotransmitter systems in various conditions such as depression and chronic pain. However, one limitation of using 1'-benzyl-N-(2,2,2-trifluoroethyl)-1,4'-bipiperidine-3-carboxamide is its potential for abuse. 1'-benzyl-N-(2,2,2-trifluoroethyl)-1,4'-bipiperidine-3-carboxamide has been found to have a similar structure to other drugs of abuse such as cocaine and amphetamines, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 1'-benzyl-N-(2,2,2-trifluoroethyl)-1,4'-bipiperidine-3-carboxamide. One area of research is the development of new medications based on the structure of 1'-benzyl-N-(2,2,2-trifluoroethyl)-1,4'-bipiperidine-3-carboxamide. Another area of research is the investigation of the potential use of 1'-benzyl-N-(2,2,2-trifluoroethyl)-1,4'-bipiperidine-3-carboxamide in the treatment of cognitive disorders such as Alzheimer's disease. Additionally, further research is needed to fully understand the mechanism of action of 1'-benzyl-N-(2,2,2-trifluoroethyl)-1,4'-bipiperidine-3-carboxamide and its potential for abuse.

Synthesis Methods

1'-benzyl-N-(2,2,2-trifluoroethyl)-1,4'-bipiperidine-3-carboxamide can be synthesized by reacting 1-benzyl-4-piperidone with 2,2,2-trifluoroethylamine in the presence of a reducing agent such as sodium borohydride. This reaction leads to the formation of 1'-benzyl-N-(2,2,2-trifluoroethyl)-1,4'-bipiperidine-3-carboxamide, which can be purified by various methods such as recrystallization or chromatography.

Scientific Research Applications

1'-benzyl-N-(2,2,2-trifluoroethyl)-1,4'-bipiperidine-3-carboxamide has been studied for its potential use as a medication for various conditions such as depression, anxiety, and chronic pain. It has been found to have a high affinity for the dopamine transporter and the sigma-1 receptor, which are both involved in the regulation of mood and pain perception. 1'-benzyl-N-(2,2,2-trifluoroethyl)-1,4'-bipiperidine-3-carboxamide has also been found to have an effect on the glutamate system, which is involved in learning and memory.